[3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(3-fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H15FN2O/c1-16-10-3-8(2-9(13)4-10)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key: RDGZXYICPVVSKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C23CC(C2)(C3)NN)F
• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol

Description

[3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, also known as BFP-phenylhydrazine, is a compound that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of [3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine involves binding to DAT and blocking the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on neuronal activity and behavior.
Biochemical and Physiological Effects:
Studies have shown that [3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine can induce changes in dopamine levels and neuronal activity in the brain, depending on the dose and route of administration. These effects can have implications for various neurological disorders, as well as for understanding the basic mechanisms of dopamine regulation.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine in lab experiments is its specificity for DAT, which allows for targeted imaging and manipulation of this protein. However, there are also limitations to its use, including potential off-target effects and the need for specialized equipment and expertise for imaging studies.

Future Directions

There are many potential future directions for research on [3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine, including further characterization of its binding properties and mechanism of action, development of new imaging techniques using this compound, and exploration of its potential therapeutic applications in neurological disorders. Additionally, research could focus on optimizing the synthesis method and improving the efficiency of imaging studies using [3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine.

Synthesis Methods

[3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine can be synthesized through a multistep process involving the reaction of 3-fluoro-5-methoxybenzaldehyde with a bicyclo[1.1.1]pentane derivative, followed by hydrazine hydrate. The resulting compound has been characterized by various analytical techniques, including NMR and mass spectrometry.

Scientific Research Applications

[3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine has been studied for its potential use as a ligand for imaging studies of the dopamine transporter (DAT) in the brain. DAT is a protein that plays a crucial role in regulating dopamine levels, and dysfunction of this protein has been implicated in various neurological disorders, including Parkinson's disease and addiction. [3-(3-Fluoro-5-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazinedrazine has been shown to bind specifically to DAT, making it a promising candidate for imaging studies.